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An In-depth Technical Guide to (R)-N-Ethyl Amphetamine-d5 Hydrochloride: Principles and
Applications

Abstract

This technical guide provides a comprehensive overview of (R)-N-Ethyl Amphetamine-d5
Hydrochloride (d5-Ethylamphetamine), a critical analytical tool for researchers, forensic
toxicologists, and drug development professionals. The document elucidates the fundamental
properties of this stable isotope-labeled internal standard and details its application in robust
guantitative methodologies. Emphasis is placed on the scientific rationale behind its use,
particularly in isotope dilution mass spectrometry, to ensure the highest standards of accuracy
and precision in complex biological matrices. Detailed, field-proven protocols for sample
preparation, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) are provided, alongside insights into data
interpretation and safe handling.

Core Properties and Chemical Identity
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(R)-N-Ethyl Amphetamine-d5 Hydrochloride is the deuterated analog of (R)-N-Ethyl
Amphetamine HCI. The five deuterium atoms on the ethyl group create a distinct mass shift,

making it an ideal internal standard for mass spectrometry-based quantification of

ethylamphetamine.[1][2] Its chemical behavior is virtually identical to the unlabeled analyte,

ensuring it accurately reflects the analyte's behavior through extraction, chromatography, and

ionization.[3]

Table 1: Physicochemical Properties

Property Value Source(s)
(R)-N-(Ethyl-d5)-a-

Chemical Name methylbenzeneethanamine [2]
Hydrochloride
-)-N-(Ethyl-d5)-a-

Synonyms ()-N-(Ethyl-d5) ) [2]
methylphenethylamine HCI

CAS Number 1346617-48-8 [1]

Molecular Formula C11H12DsN « HCI Derived

Molecular Weight 204.75 g/mol Calculated

Analyte Formula

C11H17N « HCI

[4]

Analyte MW

199.72 g/mol

[2]4]

Purity

Typically 298%

[2]14]

Supplied Form

Crystalline solid or solution

(e.g., in Methanol)

[4]115]

Storage Temperature

-20°C

[2]14]

The Principle of Isotope Dilution Mass Spectrometry

The core utility of d5-Ethylamphetamine lies in the principle of isotope dilution, a gold-standard

guantification technique.[3] A known quantity of the deuterated internal standard (IS) is added

("spiked") into a sample at the very beginning of the analytical workflow.[6]
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Causality Behind the Method: The IS and the native analyte are chemically and physically
homologous. Therefore, any loss or variation encountered during sample preparation (e.g.,
incomplete extraction recovery, evaporation) or instrumental analysis (e.g., ionization
suppression in the MS source) will affect both the analyte and the IS to the same degree.[3]
The mass spectrometer can differentiate between the light (analyte) and heavy (IS) versions of
the molecule due to the mass difference. By measuring the ratio of the analyte's signal to the
IS's signal, a highly accurate and precise quantification can be achieved, as this ratio remains
constant regardless of volumetric losses or matrix effects.[6]

Analytical Methodologies and Protocols

The following protocols are designed to be robust and reproducible for the quantification of
ethylamphetamine in biological matrices using d5-Ethylamphetamine as an internal standard.

Workflow Overview

The general workflow involves sample preparation to isolate the analyte from the matrix,
followed by instrumental analysis.
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Sample Preparation

1. Sample Aliquot - . P
(e.g., 1 mL Urine/Plasma) General analytical workflow for ethylamphetamine quantification.

Y
2. Fortification

Spike with known amount of
(R)-N-Ethyl Amphetamine-d5 HCI

Y

3. Solid-Phase Extraction (SPE)
(Mixed-Mode Cation Exchange)

E’S. Evaporation & ReconstitutiorD

(N ] J
é Instrumental Analysis )
6. LC-MS/MS or GC-MS Injection
7. Data Acquisition
(MRM / SIM Mode)
Y
8. Quantification
(Analyte/IS Ratio vs. Cal Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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